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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746

Fmoc-Thr(SO3Na)-OH: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Fmoc-Thr(SO3Na)-OH, a sulfated threonine derivative crucial for the synthesis of sulfated
peptides. Aimed at researchers, scientists, and professionals in drug development, this
document compiles essential data, detailed experimental protocols, and logical workflows to
facilitate its effective use in the laboratory.

Core Physical and Chemical Characteristics

Fmoc-Thr(SO3Na)-OH, with the molecular formula C19H18NNaO8S, is a white to off-white
powder.[1] Its molecular weight is approximately 443.40 g/mol .[1] This compound is a
derivative of the amino acid threonine, featuring a fluorenylmethyloxycarbony! (Fmoc)
protecting group on the amine and a sodium sulfonate group on the hydroxyl side chain. The
presence of the sulfonate group imparts increased water solubility to peptides incorporating this
moiety.
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Property Value Reference
Molecular Formula C19H18NNaO8S [1112]
Molecular Weight 443.403 g/mol [1]
Appearance White to off-white powder

Purity (typical) >98% [1]

- Soluble in polar organic
Solubility _ [3]
solvents like DMF and NMP

Synthesis of Fmoc-Thr(SO3Na)-OH

While a specific protocol for the direct synthesis of Fmoc-Thr(SO3Na)-OH is not readily
available in public literature, a representative procedure can be adapted from the synthesis of
the analogous compound, Fmoc-Tyr(SO3Na)-OH. The synthesis involves the sulfation of the
hydroxyl group of Fmoc-Thr-OH.

Representative Sulfation Protocol (adapted from Fmoc-Tyr(SO3Na)-OH synthesis):

Dissolution: Dissolve Fmoc-Thr-OH in a mixture of dimethylformamide (DMF), pyridine, and
dioxane.

o Sulfation: Add a sulfur trioxide-DMF complex to the solution. The reaction is typically stirred
overnight at room temperature.

e Work-up: The solvent is removed, and the residue is dissolved in ice-cold water.

o Neutralization and Salt Formation: The pH of the aqueous solution is adjusted to 6.5 with a
solution of sodium carbonate to form the sodium salt.

« Purification: The solution is lyophilized, and the resulting solid is taken up in DMF to remove
insoluble impurities by filtration. The final product is obtained after removal of the DMF.

Experimental Protocols: Solid-Phase Peptide
Synthesis (SPPS)
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Fmoc-Thr(SO3Na)-OH is primarily used as a building block in Fmoc-based solid-phase
peptide synthesis (SPPS) to introduce sulfated threonine residues into peptides. The bulky and
negatively charged sulfonate group can present challenges in coupling efficiency. Therefore,
careful selection of coupling reagents and reaction conditions is crucial.

General Fmoc-SPPS Workflow:

The following diagram illustrates a typical cycle for incorporating an amino acid, including
Fmoc-Thr(SO3Na)-OH, in an automated peptide synthesizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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